Cas no 1804691-45-9 (2,3-Difluoro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine)

• Product Name: 2,3-Difluoro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine
• CAS No: 1804691-45-9
• MF: C₇H₂F₇N
• MW: 233.086306095123
• CID: 4921494
• Update Time: 2025-10-29

2,3-Difluoro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Difluoro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2F7N/c8-4-2(7(12,13)14)1-3(5(9)10)15-6(4)11/h1,5H
• InChI Key： WMYFIOIMUGBQET-UHFFFAOYSA-N
• SMILES： FC1=C(N=C(C(F)F)C=C1C(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 216
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Additional information on 2,3-Difluoro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine

2,3-Difluoro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound CAS No. 1804691-45-9, commonly referred to as 2,3-Difluoro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine, is a highly fluorinated pyridine derivative that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes multiple fluorine atoms strategically positioned at the 2, 3, 6, and 4 positions of the pyridine ring. The presence of these fluorine atoms imparts distinctive electronic and physical properties to the molecule, making it a valuable compound for various applications.

Recent studies have highlighted the potential of fluorinated pyridine derivatives in agrochemical applications. For instance, researchers have explored the use of 2,3-Difluoro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine as a precursor for herbicides and insecticides due to its ability to disrupt key biochemical pathways in pests and weeds. The fluorinated groups in this compound contribute to its high stability and bioactivity, making it a promising candidate for sustainable agricultural solutions.

In addition to its agrochemical applications, this compound has also been investigated for its potential in pharmaceutical research. The fluorinated groups in CAS No. 1804691-45-9 enhance its lipophilicity and metabolic stability, which are critical properties for drug candidates. Recent studies have demonstrated that this compound can serve as a building block for designing novel kinase inhibitors and other therapeutic agents targeting various diseases.

The synthesis of 2,3-Difluoro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine involves a multi-step process that typically begins with the preparation of a pyridine ring followed by selective fluorination at specific positions. Advanced techniques such as electrophilic fluorination and nucleophilic substitution have been employed to achieve the desired substitution pattern on the pyridine ring. Researchers have also explored alternative synthetic routes to improve the efficiency and scalability of this process.

The physical properties of this compound are another area of interest for scientists. Its high melting point and solubility characteristics make it suitable for use in various industrial applications. Furthermore, the compound exhibits excellent thermal stability, which is crucial for processes involving high temperatures or prolonged exposure to heat.

In terms of environmental impact, studies have shown that CAS No. 1804691-45-9 has a low toxicity profile compared to other chemicals in its class. This makes it an eco-friendly option for use in formulations where safety is a priority.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound while exploring new applications across diverse industries. The unique combination of fluorinated groups in this molecule continues to make it a subject of interest for chemists seeking innovative solutions in materials science and beyond.